Cas no 1808069-64-8 (rel-(1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine)

• Product Name: rel-(1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine
• CAS No: 1808069-64-8
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5712492
• PubChem ID: 91647569
• Update Time: 2025-10-28

rel-(1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1808069-64-8
• 1820581-00-7
• starbld0009347
• AKOS026744437
• EN300-191374
• rel-(1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine
• EN300-1912333
• (1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine
• rac-(1R,2S)-2-(4-bromo-3-fluorophenyl)cyclopropan-1-amine
• Cyclopropanamine, 2-(4-bromo-3-fluorophenyl)-, (1R,2S)-rel-

• Inchi： 1S/C9H9BrFN/c10-7-2-1-5(3-8(7)11)6-4-9(6)12/h1-3,6,9H,4,12H2/t6-,9+/m0/s1
• InChI Key： XEDSGSRYSSNECI-IMTBSYHQSA-N
• SMILES： BrC1C=CC(=CC=1F)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.582±0.06 g/cm3(Predicted)
• Boiling Point: 261.5±40.0 °C(Predicted)
• pka: 8.00±0.70(Predicted)

Additional information on rel-(1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine

Research Brief on rel-(1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine (CAS: 1808069-64-8)

In recent years, the compound rel-(1R,2S)-2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine (CAS: 1808069-64-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral cyclopropylamine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. Its unique structural features, including the cyclopropane ring and the bromo-fluoro substitution pattern, make it a valuable scaffold for drug discovery efforts.

Recent studies have focused on the synthetic optimization of this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route that achieved >99% ee for the desired (1R,2S) enantiomer, addressing previous challenges in stereocontrol. The improved synthetic protocol has enabled more efficient production of this intermediate for pharmacological evaluation.

Pharmacological characterization of derivatives containing this scaffold has revealed interesting activity profiles. In vitro studies demonstrate that properly functionalized analogs show selective binding to serotonin receptors, particularly the 5-HT_2C subtype, with potential applications in treating neuropsychiatric disorders. The bromo-fluoro substitution pattern appears to be crucial for this receptor interaction, as shown by structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters earlier this year.

The metabolic stability of this compound class has been another focus of recent research. A 2024 ADME study published in Drug Metabolism and Disposition examined the pharmacokinetic properties of several derivatives, finding that the cyclopropane ring contributes to improved metabolic stability compared to analogous acyclic structures. This finding supports the continued investigation of this scaffold for CNS drug development.

Current research directions include exploring the therapeutic potential of this scaffold in pain management, with preliminary animal studies showing promising results in neuropathic pain models. The compound's ability to modulate multiple neurotransmitter systems while maintaining good blood-brain barrier penetration makes it particularly interesting for complex CNS disorders. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines.

Future research will likely focus on further optimizing the pharmacological profile through structural modifications while maintaining the advantageous properties of the core scaffold. The development of more efficient synthetic routes and the exploration of novel therapeutic applications remain active areas of investigation in both academic and industrial settings.